Cas no 1393563-36-4 (Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate)

• Product Name: Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate
• CAS No: 1393563-36-4
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 6265970
• PubChem ID: 72214601
• Update Time: 2025-06-30

Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-CHLORO-5,7-DIHYDRO-6H-PYRROLO[3,4-B]PYRIDINE-6-CARBOXYLATE
• AB77097
• tert-butyl 4-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• 1393563-36-4
• EN300-7314797
• Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate

• Inchi： 1S/C12H15ClN2O2/c1-12(2,3)17-11(16)15-6-8-9(13)4-5-14-10(8)7-15/h4-5H,6-7H2,1-3H3
• InChI Key： SVEYLIJMWPIFQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate

Introduction to Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate (CAS No. 1393563-36-4)

Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate, with the CAS number 1393563-36-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolopyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and chloro substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate molecule exhibits a complex heterocyclic framework that is typical of many bioactive scaffolds. The pyrrolopyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The carboxylate group at the 6-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in pyrrolopyridine derivatives due to their role as key intermediates in the development of small-molecule drugs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific substitution pattern in Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The chloro substituents at the 4-position and 7-position offer opportunities for further derivatization through nucleophilic aromatic substitution or other reaction pathways. This flexibility allows chemists to explore a wide range of structural modifications, which can be fine-tuned to optimize biological activity.

The tert-butyl group at the 1-position provides steric hindrance and stability to the molecule, which can be crucial in designing drugs that require specific metabolic profiles. This feature can help to enhance the bioavailability and reduce unwanted side effects. Additionally, the presence of both chloro and carboxylate groups makes this compound a versatile precursor for synthesizing a variety of pharmacophores.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery. For instance, several analogs of this class have been reported to exhibit inhibitory activity against enzymes involved in cancer progression. The mechanism of action often involves disruption of key signaling pathways that are dysregulated in tumors. The structural motif present in Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate aligns well with these findings, suggesting its potential as a lead compound or intermediate in the development of novel therapeutic agents.

The synthesis of Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. Key steps typically include cyclization reactions to form the pyrrolopyridine core followed by functional group interconversions to introduce the desired substituents. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, which are increasingly important in pharmaceutical research.

The pharmacological evaluation of this compound has revealed intriguing biological profiles that warrant further exploration. Preclinical studies have demonstrated that derivatives of this scaffold can modulate various targets relevant to human health. For example, some analogs have shown anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Others have demonstrated neuroprotective effects by interacting with receptors involved in neurotransmission.

The development of new drugs is often a lengthy and complex process that requires extensive characterization at multiple levels. From a chemical perspective, understanding the reactivity and stability of intermediates like Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate is crucial for optimizing synthetic routes and ensuring high yields. Additionally, thorough analytical characterization is necessary to confirm the identity and purity of the final product before it can be used in biological assays.

In conclusion, Tert-butyl 4-chloro-5,7-dihydro-6H-pyrrolo[3,4-B]pyridine-6-carboxylate (CAS No. 1393563-36-4) represents an important advance in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for pyrrolopyridine derivatives, compounds like this one will undoubtedly play a significant role in shaping the future of medicine.